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Compound of Interest |

Compound Name: Fmoc-D-His(Clt)-OH
CAS No.: 1272755-56-2
Cat. No.: B2896589
. J

Executive Summary & Immediate Action

Fmoc-D-His(CIt)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-im-(2-chlorotrityl)-D-histidine)
is a specialized reagent used in solid-phase peptide synthesis (SPPS).[1] While not classified
as acutely toxic (Category 1 or 2), it is an environmental hazard (Aquatic Chronic 4) and a
combustible solid.

Core Disposal Directive:

 NEVER dispose of this chemical down the drain.

 NEVER dispose of in general trash (municipal waste).

o ALWAYS segregate as Solid Organic Chemical Waste for high-temperature incineration.[1]

Chemical Profile & Hazard Assessment

To dispose of a chemical safely, you must understand its reactivity profile. This reagent
contains two protecting groups with opposing sensitivities:[2]
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Feature Specification Stability/Reactivity Note

ClIt (2-Chlorotrityl) is acid-labile
Chemical Name Fmoc-D-His(CIt)-OH but more stable than standard
Trityl (Trt).[1]

Use this for waste manifesting.

[1]

CAS Number 1272755-56-2

Dust explosion hazard if

Physical State White to off-white powder aerosolized in large quantities.

[1]

H413: May cause long-lasting o
WGK 2/3: Significant water

Primary Hazard harmful effects to aquatic life.
pollutant.
[1]
Cleaves in presence of
. N secondary amines (Piperidine),
Reactivity A Base Sensitive (Fmoc)

releasing Dibenzofulvene
(DBF).

Cleaves in presence of
Reactivity B Acid Sensitive (Clt) TFA/Acid, releasing the

chlorotrityl cation.

Expert Insight: The "CIt" Factor

Unlike the standard Trityl (Trt) group, the 2-Chlorotrityl (Clt) group is sterically bulkier and
electronically deactivated, making it significantly more stable to weak acids.[1]

e Disposal Implication: In waste streams containing weak acids (e.g., 1% Acetic Acid in HPLC
waste), the Clt group is likely to remain intact, maintaining the lipophilicity of the molecule.
This increases its potential for bioaccumulation if released into waterways, reinforcing the
strict requirement for incineration.

Waste Segregation & Decision Logic

Effective disposal begins with segregation. Mixing incompatible waste streams is the most
common cause of laboratory accidents.
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Disposal Decision Matrix

Waste Source: Fmoc-D-His(Clt)-OH

What is the physical state?

Contaminated Debris

Solid (Powder/Crystals) (Gloves, Weigh Boats)

Liquid (Solution/Suspension)

Excess Reagent

Bin: SOLID ORGANIC WASTE Check Solvent Composition Bin: CHEMICALLY CONTAMINATED
(Incineration) P SHARPS/SOLIDS

Contains Halogens? Non-Halogenated?
(DCM, Chloroform) (DMF, NMP, MeOH)

Bin: HALOGENATED SOLVENT WASTE Bin: NON-HALOGENATED SOLVENT WASTE
(High BTU Fuel Blending) (Incineration/Recovery)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Fmoc-D-His(CIt)-OH waste streams based on physical
state and solvent composition.

Detailed Disposal Protocols
Protocol A: Solid Reagent Disposal (Expired or Excess)

Applicable for: Expired bottles, spilled powder, or excess weighed material.[1]
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» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar compatible
with solid organic waste.[1]

» Labeling: Affix a hazardous waste label.
o Chemical Name: Write clearly "Fmoc-D-His(CIt)-OH".
o Hazard Checkbox: Mark "Toxic" (due to eco-toxicity) and "Irritant".
e Transfer:
o Wear nitrile gloves, lab coat, and safety glasses.
o Transfer the solid carefully to avoid dust generation.[3]
o Do not mix with oxidizers (e.g., nitrates, perchlorates) in the solid waste bin.

» Final Disposition: Seal the container and request pickup for High-Temperature Incineration.

Protocol B: Liquid Waste (Reaction Mixtures & HPLC)

Applicable for: SPPS waste filtrates, HPLC effluent.[1]

Critical Safety Warning: Avoid mixing Fmoc-protected amino acids with concentrated Piperidine
(deprotection reagent) in waste drums that are not vented.[1]

e Mechanism: Piperidine cleaves the Fmoc group, releasing Dibenzofulvene (DBF) and CO2
gas. In a sealed drum, rapid CO2 evolution can cause pressurization.

» Mitigation: Ensure waste containers are vented or allow reaction mixtures to degas in a fume
hood before transferring to the main waste drum.

Step-by-Step:
 Identify Solvent:
o If dissolved in DCM (Dichloromethane): Dispose in Halogenated Waste.

o If dissolved in DMF, NMP, Methanol, Acetonitrile: Dispose in Non-Halogenated Waste.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.sigmaaldrich.com/SG/en/product/mm/852371
https://www.benchchem.com/product/b2896589?utm_src=pdf-body
https://pdf.benchchem.com/15094/Proper_Disposal_of_Fmoc_alpha_methyl_L_Aspartic_Acid_A_Step_by_Step_Guide.pdf
https://www.sigmaaldrich.com/SG/en/product/mm/852371
https://www.sigmaaldrich.com/SG/en/product/mm/852371
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2896589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e pH Check: Ensure the waste stream is not highly acidic (pH < 2) if mixing with other organic
wastes, as this may degrade the ClIt group, though this is generally safe in organic waste
streams.

o Container: Use standard solvent safety cans (HDPE or Stainless Steel) with flame arrestors.

Protocol C: Contaminated Debris

Applicable for: Weighing boats, pipette tips, gloves, paper towels.[1]
e Segregation: Do not throw these in the regular trash.

e Packaging: Place in a clear, heavy-duty polyethylene bag (minimum 4 mil thickness) or a
dedicated solid waste bucket.

e Labeling: "Debris contaminated with Fmoc-amino acids."[1]

Emergency Spill Response

Scenario: You drop a 5g bottle of Fmoc-D-His(CIt)-OH powder on the floor.[1]
 [solate: Mark the area. Inform nearby colleagues.

o PPE: Don standard PPE (Gloves, Goggles, Lab Coat). If dust is visible in the air, use an N95
dust mask or half-face respirator to prevent inhalation sensitization.[1]

e Containment (Dry Spill):
o Do not wet the powder (this spreads the contamination).
o Gently sweep the powder into a dustpan using a brush.
o Transfer to the Solid Chemical Waste container.

o Decontamination:

o Wipe the surface with a paper towel soaked in Ethanol or Isopropanol (Fmoc-amino acids
are soluble in alcohols).[1]
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o Follow with a soap and water wash.[3][4][5]

o Dispose of all paper towels as Contaminated Debris (Protocol C).

Regulatory Compliance Codes

When filling out your institution's waste manifest, use the following codes (may vary by region,
US/EU standard provided):

o US EPA (RCRA): Not P-listed or U-listed.[1] Classify as Non-RCRA Regulated Chemical
Waste unless mixed with listed solvents (e.g., FO02 for DCM/DMF mixtures).

o European Waste Catalogue (EWC):16 05 06* (laboratory chemicals, consisting of or
containing hazardous substances, including mixtures of laboratory chemicals).

o UN Transport (if shipping waste): Not regulated as dangerous goods for transport unless in
solution with flammable/toxic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Proper Disposal of Fmoc-D-His(Clt)-
OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2896589#fmoc-d-his-clt-oh-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.peptide.com/custdocs/MSDS%20AFH105%20Fmoc-His(Trt).pdf
https://www.fishersci.com/store/msds?partNumber=AC360330250&countryCode=US&language=en
https://www.benchchem.com/product/b2896589#fmoc-d-his-clt-oh-proper-disposal-procedures
https://www.benchchem.com/product/b2896589#fmoc-d-his-clt-oh-proper-disposal-procedures
https://www.benchchem.com/product/b2896589#fmoc-d-his-clt-oh-proper-disposal-procedures
https://www.benchchem.com/product/b2896589#fmoc-d-his-clt-oh-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2896589?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2896589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

